PTH (1-31) (HUMAN)
Overview
Description
PTH (1-31) (HUMAN) is a peptide hormone that is derived from the parathyroid hormone. This hormone is known for its role in regulating calcium and phosphate levels in the body. PTH (1-31) (HUMAN) has been the subject of numerous scientific studies due to its potential applications in the treatment of bone disorders and other related conditions.
Mechanism Of Action
PTH (PTH (1-31) (HUMAN)) (HUMAN) acts on the parathyroid hormone receptor (PTH1R) in bone cells. This receptor is a G protein-coupled receptor that activates the cyclic AMP (cAMP) pathway. Activation of this pathway leads to increased bone formation and decreased bone resorption, resulting in an overall increase in bone density.
Biochemical And Physiological Effects
PTH (PTH (1-31) (HUMAN)) (HUMAN) has been shown to have a number of biochemical and physiological effects on the body. These include increased bone formation, decreased bone resorption, increased calcium and phosphate absorption in the gut, increased renal calcium reabsorption, and increased renal phosphate excretion.
Advantages And Limitations For Lab Experiments
One advantage of using PTH (PTH (1-31) (HUMAN)) (HUMAN) in lab experiments is its ability to stimulate bone formation and increase bone density in animal models. This makes it an ideal candidate for studying bone regeneration and repair. However, one limitation of using PTH (PTH (1-31) (HUMAN)) (HUMAN) is its short half-life, which can make it difficult to administer in certain experiments.
Future Directions
Future research on PTH (PTH (1-31) (HUMAN)) (HUMAN) could focus on its potential applications in the treatment of osteoporosis and other bone-related disorders. Studies could also investigate the use of PTH (PTH (1-31) (HUMAN)) (HUMAN) in combination with other therapies for enhanced bone regeneration and repair. Additionally, further research could explore the potential of PTH (PTH (1-31) (HUMAN)) (HUMAN) in other areas of medicine, such as wound healing and tissue repair.
Synthesis Methods
PTH (PTH (1-31) (HUMAN)) (HUMAN) is synthesized using solid-phase peptide synthesis techniques. This method involves the use of a resin-bound peptide that is synthesized by sequentially adding amino acids to the resin. The peptide is then cleaved from the resin and purified using high-performance liquid chromatography (HPLC).
Scientific Research Applications
PTH (PTH (1-31) (HUMAN)) (HUMAN) has been extensively studied for its potential applications in bone regeneration and repair. Studies have shown that this hormone can stimulate bone formation and increase bone density in animal models. PTH (PTH (1-31) (HUMAN)) (HUMAN) has also been studied for its potential use in the treatment of osteoporosis and other bone-related disorders.
properties
CAS RN |
157938-23-3 |
|---|---|
Product Name |
PTH (1-31) (HUMAN) |
Molecular Formula |
C162H269N49O47S2 |
Molecular Weight |
0 |
Origin of Product |
United States |
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